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Compound of Interest

Compound Name: (5-iodo-2-nitrophenyl)methanol

CAS No.: 150022-33-6

Cat. No.: B6253137

Get Quote

Executive Summary & Significance
Iodinated nitrobenzyl alcohols (e.g., 3-iodo-4-nitrobenzyl alcohol) serve as critical intermediates

in the synthesis of photocleavable linkers, heavy-atom derivatives for X-ray crystallography,

and specialized MALDI matrices. Their mass spectral analysis is distinct due to the "Iodine

Effect"—the dominance of the weak C–I bond cleavage—and the "Ortho Effect," a proximity-

driven interaction between the nitro and hydroxymethyl groups.

This guide provides a technical breakdown of their fragmentation, enabling researchers to

distinguish these compounds from impurities and halogenated analogs (Cl/Br) with high

confidence.

Mechanistic Fragmentation Analysis
The fragmentation of iodinated nitrobenzyl alcohols under Electron Ionization (EI) is governed

by three competing pathways.
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A. The Iodine Effect (Radical Loss)
Unlike chlorine or bromine, the Carbon-Iodine (C–I) bond is exceptionally weak (~57 kcal/mol

vs. ~80 kcal/mol for C–Cl).

Primary Pathway: Rapid homolytic cleavage of the C–I bond to yield the iodine radical (I•)

and a stable benzyl/phenyl cation.[1]

Diagnostic Signal: A strong peak at m/z 127 (I⁺) is often observed if the iodine retains the

charge, or a neutral loss of 127 Da from the molecular ion.

B. The Ortho Effect (Nitro-Hydroxyl Interaction)
When the nitro (-NO₂) and hydroxymethyl (-CH₂OH) groups are ortho to each other, a specific

rearrangement occurs.

Mechanism: A hydrogen atom transfers from the benzylic carbon or hydroxyl group to the

nitro oxygen, followed by the elimination of a neutral molecule (often H₂O or OH•).

Result: Anomalous peaks at [M-17]⁺ (loss of OH) or [M-18]⁺ (loss of H₂O) that are absent in

meta or para isomers.

C. Nitro Group Fragmentation
Standard nitroaromatic fragmentation involves:

[M-30]⁺: Loss of NO• (rearrangement to nitrite ester).

[M-46]⁺: Loss of NO₂•.

Comparative "Fingerprint" Analysis: I vs. Br vs. Cl
The following table contrasts the mass spectral signatures of a hypothetical nitrobenzyl alcohol

core substituted with different halogens.

Table 1: Halogen-Specific MS Signatures
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Feature Iodinated (I-NBA)
Brominated (Br-

NBA)

Chlorinated (Cl-

NBA)

Isotopic Pattern (M+)
Single Peak

(Monoisotopic)
1:1 Doublet (⁷⁹Br/⁸¹Br) 3:1 Doublet (³⁵Cl/³⁷Cl)

M+2 Peak Intensity Negligible (<1%) ~100% of M+ ~32% of M+

Dominant Cleavage Loss of I• (M - 127)
Loss of OH (Ortho

effect) or NO₂

Loss of OH (Ortho

effect) or NO₂

C-X Bond Strength Weak (~57 kcal/mol)
Moderate (~68

kcal/mol)
Strong (~80 kcal/mol)

Diagnostic Low Mass

Ion
m/z 127 (I⁺) m/z 79, 81 (Br⁺) m/z 36, 38 (HCl⁺)

Critical Insight: The absence of an M+2 peak is the definitive confirmation of iodine. If you see a

"twin tower" peak pattern (1:1), the sample is brominated, not iodinated.

Experimental Data: Predicted Fragmentation Table
Compound: 3-Iodo-2-nitrobenzyl alcohol (Example of ortho-substituted isomer) Formula:

C₇H₆INO₃ Molecular Weight: ~278.9 g/mol

Table 2: Key Fragment Ions and Assignments
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m/z (Nominal)
Relative
Abundance

Fragment
Assignment

Mechanism

279 Medium [M]⁺•
Molecular Ion (Radical

Cation)

262 High [M - OH]⁺

Ortho Effect: Loss of

hydroxyl radical via H-

transfer

261 Medium [M - H₂O]⁺•
Ortho Effect:

Dehydration

249 Low [M - NO]⁺
Loss of NO (Nitro-

nitrite rearrangement)

233 Medium [M - NO₂]⁺ Loss of Nitro group

152 High (Base Peak) [M - I]⁺
C-I Cleavage: Loss of

Iodine radical

127 Variable I⁺ Iodine cation

106 High [M - I - NO₂]⁺
Sequential loss of I

and NO₂

77 High C₆H₅⁺

Phenyl cation

(aromatic ring

degradation)

Visualization of Fragmentation Pathways
The following diagram illustrates the competing pathways for an ortho-iodonitrobenzyl alcohol.
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Caption: Fragmentation pathways of o-iodonitrobenzyl alcohol showing the competition

between C-I cleavage (red path) and the Ortho Effect (green path).

Experimental Protocols for Validation
To validate the identity of an iodinated nitrobenzyl alcohol, follow this self-validating workflow.

Protocol A: Isotopic Confirmation (The "Rule of 127")
Acquire Spectrum: Run the sample using EI (70 eV) or ESI (+).

Check M+ Region: Zoom in on the molecular ion.

Pass Criteria: A single dominant peak at mass M.[1] No significant M+2 peak.

Fail Criteria: Presence of an M+2 peak approx. 30-100% height of M (indicates Cl or Br).

Check Low Mass: Look for m/z 127.

Pass Criteria: Distinct peak at 127.0 (Iodine).

Protocol B: Ortho-Effect Verification
Precursor Ion Selection: Select the molecular ion [M]+.[2]
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MS/MS Fragmentation: Apply collision energy (10-30 eV).

Observation:

If the peak at [M-17] (OH loss) is prominent, the nitro and alcohol groups are in the ortho

position.

If [M-17] is absent and [M-NO2] dominates, the groups are likely meta or para.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b6253137/docs#mass-spectrometry-fragmentation-
pattern-of-iodinated-nitrobenzyl-alcohols-a-comparative-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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